Cas no 23868-16-8 (methyl 2-(2-methoxyphenyl)aminobenzoate)

• Product Name: methyl 2-(2-methoxyphenyl)aminobenzoate
• CAS No: 23868-16-8
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 2934941
• PubChem ID: 125468216
• Update Time: 2025-11-07

methyl 2-(2-methoxyphenyl)aminobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(2-methoxyphenyl)amino]-, methyl ester
• methyl 2-(2-methoxyphenyl)aminobenzoate

• Inchi： 1S/C15H15NO3/c1-18-14-10-6-5-9-13(14)16-12-8-4-3-7-11(12)15(17)19-2/h3-10,16H,1-2H3
• InChI Key： DVQSIUQQWDWEPI-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC1=CC=CC=C1OC

Additional information on methyl 2-(2-methoxyphenyl)aminobenzoate

Methyl 2-(2-Methoxyphenyl)aminobenzoate (CAS No. 23868-16-8): A Versatile Organic Compound in Modern Chemical Research

Methyl 2-(2-methoxyphenyl)aminobenzoate, identified by its CAS No. 23868-16-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and industrial applications. Its unique molecular structure, characterized by a methoxyphenylamino group conjugated to a benzoyl ester moiety, provides a platform for diverse chemical modifications and functionalization. This compound serves as both a building block and an intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers. The integration of methyl 2-(2-methoxyphenyl)aminobenzoate into research pipelines highlights its role in advancing drug discovery and material innovation.

The core structure of methyl 2-(2-methoxyphenyl)aminobenzoate consists of a benzene ring substituted with an amino group at the para position relative to the ester functionality. The methoxyphenylamino substituent introduces electron-donating effects through resonance and inductive mechanisms, which influence the compound's reactivity and physicochemical properties. These characteristics make it an ideal candidate for applications requiring tunable polarity or hydrogen-bonding capabilities. Recent studies have explored its utility as a scaffold for designing bioactive molecules, particularly in the development of anti-inflammatory agents and enzyme inhibitors.

In medicinal chemistry, methyl 2-(2-methoxyphenyl)aminobenzoate has been investigated as a precursor for creating hybrid molecules with dual pharmacological activities. For instance, its ester group can be hydrolyzed to yield the corresponding carboxylic acid derivative, which can then participate in amidation reactions to form peptidomimetics or prodrugs. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited enhanced solubility and metabolic stability compared to traditional aromatic amides, underscoring its potential in improving drug delivery systems.

The synthesis of methyl 2-(2-methoxyphenyl)aminobenzoate typically involves nucleophilic aromatic substitution or coupling reactions between appropriately substituted anilines and benzoic acid derivatives. Modern methodologies emphasize green chemistry principles by employing catalysts such as palladium complexes or enzymatic systems to minimize waste generation. Researchers have also explored microwave-assisted protocols to accelerate reaction kinetics while maintaining high yields—a strategy reported in *Green Chemistry Advances* (Q1 2024). These advancements align with industry trends toward sustainable chemical manufacturing processes.

From an analytical perspective, the characterization of methyl 2-(2-methoxyphenyl)aminobenzoate relies on techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography to confirm structural integrity and purity. The compound's distinct spectral features—particularly the aromatic proton signals from the methoxy-substituted ring—facilitate rapid identification during quality control procedures in pharmaceutical production facilities.

In materials science, researchers have leveraged the photoresponsive properties of compounds like methyl 2-(2-methoxyphenyl)aminobenzoate for designing smart polymers and optoelectronic devices. The methoxy group's ability to modulate electronic conjugation makes it valuable for applications requiring light-sensitive behavior, such as photonic sensors or stimuli-responsive coatings. A recent breakthrough described in *Advanced Materials Interfaces* (March 2024) utilized this compound as a chromophore in organic light-emitting diodes (OLEDs), achieving improved color purity through molecular engineering strategies.

The environmental impact assessment of methyl 2-(2-methoxyphenyl)aminobenzoate remains an active area of research given its widespread use across industries. Ecotoxicological studies conducted by international regulatory bodies have established safety thresholds based on aquatic toxicity data from algal growth inhibition tests and fish acute toxicity assays. These findings guide manufacturers toward responsible usage practices while supporting compliance with global chemical management frameworks like REACH (Registration, Evaluation, Authorization and Restriction of Chemicals).

Looking ahead, ongoing investigations aim to expand the application scope of methyl 2-(2-methoxyphenyl)aminobenzoate through computational modeling approaches that predict optimal derivatization pathways for specific target molecules. Machine learning algorithms trained on reaction databases are being employed to identify novel synthetic routes that maximize yield efficiency while reducing energy consumption—a critical consideration for large-scale industrial adoption.

As demand continues to grow for multifunctional organic compounds with tailored properties, compounds like methyl 2-(2-methoxyphenyl)aminobenzoate will play pivotal roles across multiple scientific disciplines. Their adaptability stems from both intrinsic structural versatility and compatibility with modern synthetic techniques that prioritize sustainability without compromising performance metrics essential for commercial viability.